Cas no 2228201-51-0 (2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol
• CAS No: 2228201-51-0
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 6326872
• PubChem ID: 165645296
• Update Time: 2025-05-21

2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol
• EN300-1923161
• 2228201-51-0

• Inchi： 1S/C9H17BrO/c1-8(2)7(6(11)5-10)9(8,3)4/h6-7,11H,5H2,1-4H3
• InChI Key： KORZVYIXUKWCLB-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)(C)C1(C)C)O

Computed Properties

• Exact Mass: 220.04628g/mol
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol

Introduction to 2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2228201-51-0)

2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2228201-51-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of brominated alcohols, characterized by a bromine substituent attached to a carbon chain that incorporates a highly stable 2,2,3,3-tetramethylcyclopropyl group. The presence of this bulky, cyclic structure not only imparts exceptional steric hindrance but also opens up diverse possibilities for its utility in synthetic chemistry and drug development.

The structural framework of this compound is particularly noteworthy. The 2,2,3,3-tetramethylcyclopropyl moiety is a well-known sterically demanding group that can serve as a protective or reactive handle in molecular design. This feature makes it an attractive candidate for constructing more complex molecules, particularly in the synthesis of biologically active compounds where precise spatial orientation is critical. The bromine atom at the other end of the molecule provides a versatile site for further functionalization via nucleophilic substitution reactions, allowing chemists to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of brominated heterocycles and related compounds. The bromo-substituted alcohol core of this molecule resembles several known bioactive scaffolds that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. Researchers have been investigating how structural modifications around this core can enhance or modulate biological activity. For instance, studies have shown that substituents in similar positions can significantly alter binding affinity to target enzymes or receptors.

One particularly exciting area of research involves the use of 2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol as an intermediate in the synthesis of novel therapeutic agents. The stability provided by the tetramethylcyclopropyl group allows for selective reactions at other positions on the molecule without degradation, making it an ideal building block for multi-step synthetic pathways. Recent publications highlight its application in constructing complex drug candidates that target neurological disorders and metabolic diseases. The ability to introduce various functional groups while maintaining structural integrity has positioned this compound as a valuable asset in medicinal chemistry.

The synthesis of CAS No. 2228201-51-0 itself presents an interesting challenge due to the need to handle both the bromine atom and the highly strained cyclopropyl ring. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysis and novel reaction conditions. These improvements have not only increased yield but also reduced byproduct formation, making it more accessible for industrial-scale applications. The growing demand for such specialized intermediates underscores the importance of refining synthetic protocols to meet industry needs.

From a chemical biology perspective, understanding how this compound interacts with biological systems is crucial. The steric bulk of the tetramethylcyclopropyl group can influence how molecules fit into biological targets like enzymes or receptors. Computational studies using molecular modeling techniques have begun to shed light on these interactions, predicting binding modes and affinities with high accuracy. These insights are invaluable for designing next-generation drugs that exhibit improved selectivity and reduced side effects.

The environmental impact and safety considerations of working with CAS No. 2228201-51-0 are also important factors in its application. While not classified as hazardous under typical laboratory conditions, proper handling protocols must be followed to ensure safety during storage and transportation. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint without compromising efficiency or yield.

Looking ahead, the future prospects for 2-bromo-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol appear promising as researchers continue to uncover new applications and refine synthetic methods. Its unique combination of structural features makes it a versatile tool for chemists and pharmacologists alike. As drug discovery efforts intensify worldwide, compounds like this are likely to play an increasingly significant role in developing innovative treatments for a wide range of diseases.